Cas no 1355068-59-5 (3-Chloro-2-(2,2,2-trifluoroethoxy)pyridine)

3-Chloro-2-(2,2,2-trifluoroethoxy)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 3-position and a trifluoroethoxy group at the 2-position—impart enhanced reactivity and stability, making it a valuable intermediate for constructing complex heterocyclic frameworks. The trifluoroethoxy moiety contributes to improved lipophilicity and metabolic resistance, which is advantageous in drug design. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions, enabling precise modifications for target molecule development. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

3-Chloro-2-(2,2,2-trifluoroethoxy)pyridine structure

1355068-59-5 structure

Product Name:3-Chloro-2-(2,2,2-trifluoroethoxy)pyridine

CAS No:1355068-59-5

MF:C₇H₅ClF₃NO

MW:211.568911314011

MDL:MFCD28400552

CID:4696441

Update Time:2025-06-07

3-Chloro-2-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-chloro-2-(2,2,2-trifluoroethoxy)pyridine
- Pyridine, 3-chloro-2-(2,2,2-trifluoroethoxy)-
- FCH4145236
- AM86553
- 3-Chloro-2-(2,2,2-trifluoroethoxy)pyridine
- MDL： MFCD28400552
- Inchi： 1S/C7H5ClF3NO/c8-5-2-1-3-12-6(5)13-4-7(9,10)11/h1-3H,4H2
- InChI Key： OPHKOTDXPHQBSI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CN=C1OCC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 164
Topological Polar Surface Area: 22.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	150667-1g	3-Chloro-2-(2,2,2-trifluoroethoxy)pyridine, 95%	1355068-59-5	95%	1g	$130.00	2023-09-07
Matrix Scientific	150667-5g	3-Chloro-2-(2,2,2-trifluoroethoxy)pyridine, 95%	1355068-59-5	95%	5g	$400.00	2023-09-07